[1-(4-Chlorophenyl)propyl](cyclopropylmethyl)amine

• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(cyclopropylmethyl)propan-1-amine
• InChI: InChI=1S/C13H18ClN/c1-2-13(15-9-10-3-4-10)11-5-7-12(14)8-6-11/h5-8,10,13,15H,2-4,9H2,1H3
• InChI Key: CPVBTLZFGLODTN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)Cl)NCC2CC2

Description

1-(4-Chlorophenyl)propylamine is a chemical compound with the molecular formula C13H18ClN and a molecular weight of 223.74 g/mol . This compound is known for its unique structure, which includes a chlorophenyl group, a propyl chain, and a cyclopropylmethylamine moiety. It is primarily used in research and development settings.

Preparation Methods

The synthesis of 1-(4-Chlorophenyl)propylamine typically involves the reaction of 4-chlorobenzyl chloride with cyclopropylmethylamine under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography .

Chemical Reactions Analysis

1-(4-Chlorophenyl)propylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

1-(4-Chlorophenyl)propylamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: It is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Chlorophenyl)propylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets involved are still under investigation .

Comparison with Similar Compounds

1-(4-Chlorophenyl)propylamine can be compared with other similar compounds, such as:

1-(4-Chlorophenyl)ethylamine: This compound has a similar structure but with an ethyl group instead of a propyl group.

1-(4-Chlorophenyl)propylamine: This compound has a methyl group instead of a cyclopropylmethyl group.

1-(4-Chlorophenyl)propylamine: This compound lacks the methyl group in the cyclopropylmethyl moiety.

These comparisons highlight the unique structural features of 1-(4-Chlorophenyl)propylamine, which contribute to its distinct chemical and biological properties.